Cas no 2309312-85-2 (Vacquinol-1 dihydrochloride)

• Product Name: Vacquinol-1 dihydrochloride
• CAS No: 2309312-85-2
• MF: C₂₁H₂₃Cl₃N₂O
• MW: 425.779122591019
• CID: 6277054
• PubChem ID: 129896712
• Update Time: 2025-06-08

Vacquinol-1 dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Vacquinol-1 dihydrochloride
• HY-19345A
• CS-0654027
• 5428-80-8 pound free base pound(c)
• s7544
• CCG-268953
• 2309312-85-2
• Vacquinol-1 (dihydrochloride)

• Inchi： 1S/C21H21ClN2O.2ClH/c22-15-10-8-14(9-11-15)20-13-17(16-5-1-2-6-18(16)24-20)21(25)19-7-3-4-12-23-19;;/h1-2,5-6,8-11,13,19,21,23,25H,3-4,7,12H2;2*1H
• InChI Key： JSUQSKIIFVRRHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(=C2C=CC=CC2=N1)C(C1CCCCN1)O.Cl.Cl

Computed Properties

• Exact Mass: 424.087596g/mol
• Monoisotopic Mass: 424.087596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų

Additional information on Vacquinol-1 dihydrochloride

Introduction to Vacquinol-1 dihydrochloride (CAS No: 2309312-85-2)

Vacquinol-1 dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2309312-85-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered attention due to its unique structural properties and potential biological activities, making it a subject of extensive research in recent years. The dihydrochloride salt form enhances its solubility and stability, facilitating its application in various experimental and therapeutic contexts.

The molecular structure of Vacquinol-1 dihydrochloride features a complex arrangement of functional groups that contribute to its distinctive chemical behavior. Research has indicated that this compound exhibits promising interactions with biological targets, particularly in the modulation of cellular pathways associated with inflammation and immune response. These interactions have been a focal point for scientists investigating novel therapeutic strategies for chronic inflammatory diseases and autoimmune conditions.

Recent studies have highlighted the potential of Vacquinol-1 dihydrochloride as a modulator of microRNA expression, which plays a crucial role in gene regulation and cellular function. By influencing microRNA activity, this compound may help restore normal cellular processes disrupted in various pathological conditions. The mechanism of action appears to involve both direct binding to target proteins and indirect effects on mRNA stability, suggesting multifaceted pathways for therapeutic intervention.

In preclinical trials, Vacquinol-1 dihydrochloride has demonstrated encouraging results in models of inflammation and immune disorders. Its ability to selectively inhibit certain enzymatic activities has been particularly noteworthy, offering a potential advantage over existing treatments that often suffer from broad-spectrum side effects. The compound’s efficacy in reducing pro-inflammatory cytokine production while preserving essential immune functions has made it a candidate for further development into a therapeutic agent.

The synthesis and purification of Vacquinol-1 dihydrochloride have been optimized to ensure high yield and purity, critical factors for pharmaceutical applications. Advanced synthetic methodologies have been employed to introduce specific functional groups that enhance its biological activity. These efforts have resulted in a robust supply chain capable of meeting the demands of both academic research and industrial-scale production.

From a regulatory perspective, the development of Vacquinol-1 dihydrochloride adheres to stringent guidelines set forth by global health authorities. Documentation detailing its chemical properties, toxicological profiles, and pharmacokinetic behavior has been meticulously prepared to support its progression through clinical trials. This rigorous approach ensures that the compound meets safety standards while maximizing its therapeutic potential.

The future prospects for Vacquinol-1 dihydrochloride are promising, with ongoing research exploring its applications in additional therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical practice. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers aim to uncover new insights into the compound’s mechanisms of action and optimize its formulation for maximum efficacy.

In summary, Vacquinol-1 dihydrochloride (CAS No: 2309312-85-2) represents a significant advancement in pharmaceutical chemistry. Its unique properties and potential biological activities position it as a valuable tool for investigating novel therapeutic strategies. As research continues to unfold, this compound is poised to make meaningful contributions to the treatment of inflammatory and immune-related disorders.